Facile construction of non-precious iron nitride-doped carbon nanofibers as cathode electrocatalysts for proton exchange membrane fuel cells†

Chemical Communications Pub Date: 2011-01-17 DOI: 10.1039/C0CC04605A

Abstract

We demonstrate a facile construction of iron nitride-doped carbon nanofiber by effectively utilizing the existing slit pores and rough edges along the inner wall of the substrate as originated by virtue of its cup-stack structure for effectively increasing the number of active sites and consequently the oxygen reduction activity.

Graphical abstract: Facile construction of non-precious iron nitride-doped carbon nanofibers as cathode electrocatalysts for proton exchange membrane fuel cells
Recommended Literature